Cas no 1388717-85-8 (4-Acetamidobenzenesulfonic Acid-d4 (Major))

• Product Name: 4-Acetamidobenzenesulfonic Acid-d4 (Major)
• CAS No: 1388717-85-8
• MF: C₈H₉NO₄S
• MW: 219.251007795334
• CID: 4698240
• Update Time: 2023-08-15

4-Acetamidobenzenesulfonic Acid-d4 (Major) Chemical and Physical Properties

Names and Identifiers

• 4-Acetamidobenzenesulfonic Acid-d4 (Major)
• N-Acetylsulfanilic Acid-d4
• Acetanilide-p-sulfonic Acid-d4

• Inchi： 1S/C8H9NO4S/c1-6(10)9-7-2-4-8(5-3-7)14(11,12)13/h2-5H,1H3,(H,9,10)(H,11,12,13)/i2D,3D,4D,5D
• InChI Key： ZQPVMSLLKQTRMG-QFFDRWTDSA-N
• SMILES： S(C1C([2H])=C([2H])C(=C([2H])C=1[2H])NC(C)=O)(=O)(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 298
• XLogP3: 0.1
• Topological Polar Surface Area: 91.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acetanilides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Acetanilides